Cas no 1260795-87-6 (2-(4-Amino-2-chlorophenyl)acetic acid)

• Product Name: 2-(4-Amino-2-chlorophenyl)acetic acid
• CAS No: 1260795-87-6
• Molecular Formula: C₈H₈ClNO₂
• Molecular Weight: 185.607621192932
• CID: 5039715
• PubChem ID: 18794290

2-(4-Amino-2-chlorophenyl)acetic acid Properties

Names and Identifiers

• 2-(4-amino-2-chlorophenyl)acetic acid
• (4-amino-2-chlorophenyl)acetic acid
• AKOS006307288
• 2-(4-Amino-2-chlorophenyl)aceticacid
• BS-50945
• E76540
• SCHEMBL23665704
• 1260795-87-6

• MDL： MFCD11036407
• InChIKey： LZFJFQHEDTXZDG-UHFFFAOYSA-N
• Inchi： 1S/C8H8ClNO2/c9-7-4-6(10)2-1-5(7)3-8(11)12/h1-2,4H,3,10H2,(H,11,12)
• SMILES： ClC1C=C(C=CC=1CC(=O)O)N

Computed Properties

• Exact Mass: 185.0243562g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.0243562g/mol
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines